Lithium trifluoromethanesulfonate

• CAS No.: 33454-82-9
• Molecular Formula: CHF3LiO3S
• Molecular Weight: 157.0 g/mol
• IUPAC Name: lithium;trifluoromethanesulfonate
• InChI: InChI=1S/CHF3O3S.Li/c2-1(3,4)8(5,6)7;/h(H,5,6,7)
• InChI Key: WDGKXRCNMKPDSD-UHFFFAOYSA-N
• Isomeric SMILES: [Li+].C(F)(F)(F)S(=O)(=O)[O-]
• Canonical SMILES: [Li].C(F)(F)(F)S(=O)(=O)O
• Pictograms: Irritant
• Related CAS: 1493-13-6 (Parent)
• Synonyms: AgOTf cpd; Al(OTf)3; aluminum triflate; As(otf)2; cerium triflate; Cu(OTf)2; cupric trifluoromethanesulfonate; Eu(OTf)3; In(OTf)3; indium triflate; mercury(II) trifluoromethanesulfonate; samarium triflate; silver triflate; silver trifluoromethanesulfonate; TFMSA cpd; triflic acid; trifluoromethanesulfonate; trifluoromethanesulfonic acid; trifluoromethanesulfonic acid, aluminum salt; trifluoromethanesulfonic acid, barium salt; trifluoromethanesulfonic acid, cerium (+3) salt; trifluoromethanesulfonic acid, cupric salt; trifluoromethanesulfonic acid, indium salt; trifluoromethanesulfonic acid, lanthanum (+3) salt; trifluoromethanesulfonic acid, lithium salt; trifluoromethanesulfonic acid, samarium salt; trifluoromethanesulfonic acid, silver (+1) salt; trifluoromethanesulfonic acid, zinc salt; zinc triflate

Description

Lithium trifluoromethanesulfonate, also known as lithium triflate, is a chemical compound with the formula CF₃SO₃Li. It consists of a lithium cation (Li⁺) and a triflate anion (CF₃SO₃⁻). This compound is highly hygroscopic, meaning it readily absorbs moisture from the air. It is widely used in various applications, particularly in the field of lithium-ion batteries due to its excellent ionic conductivity .

Scientific Research Applications

Lithium trifluoromethanesulfonate has a wide range of scientific research applications:

Chemistry: It is used as an electrolyte in lithium-ion batteries, contributing to the development of greener and more sustainable energy storage solutions.

Biology: It is employed in the synthesis of various biologically active compounds, including pharmaceuticals.

Medicine: It serves as a catalyst in the synthesis of medicinal compounds, enhancing the efficiency of drug production.

Industry: It is used in the production of solid polymer electrolytes and ionic liquids, which have applications in advanced battery technologies and other industrial processes.

Mechanism of Action

Target of Action

Lithium trifluoromethanesulfonate, also known as lithium triflate, is a salt composed of the lithium cation (Li+) and triflate anion (CF3SO3−; TfO−) . It is primarily used in the production of lithium-ion batteries .

Mode of Action

The lithium cation (Li+) in this compound interacts with the triflate anion (CF3SO3−; TfO−) to form a very hygroscopic salt . This hygroscopic nature allows the salt to absorb water from air humidity , which can influence its behavior in various applications, such as in lithium-ion batteries.

Pharmacokinetics

Given its use in lithium-ion batteries, its bioavailability is likely influenced by factors such as its hygroscopic nature and its stability under various environmental conditions .

Result of Action

In the context of lithium-ion batteries, the action of this compound enables the formation of greener and sustainable batteries for electrical energy storage . It improves the electrochemical and mechanical characteristics of the battery’s membrane .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For example, its hygroscopic nature means that it readily absorbs water from air humidity . This can affect its behavior in applications like lithium-ion batteries, where moisture can influence the efficiency and lifespan of the battery.

Safety and Hazards

Lithium trifluoromethanesulfonate causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, keep people away from and upwind of spill/leak.

Future Directions

Lithium trifluoromethanesulfonate is anticipated to have a significant market in the future. It is used in lithium-ion battery production, which is a growing field due to the increasing demand for renewable energy sources and electric vehicles.

Biochemical Analysis

Biochemical Properties

It is known that the compound is highly soluble in water and organic solvents This solubility allows it to interact with various biomolecules in biochemical reactions

Cellular Effects

It is known that the compound plays a crucial role in lithium-ion battery production This suggests that it may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is known that the compound is composed of the lithium cation (Li+) and triflate anion (CF3SO3−) . The triflate anion owes its stability to resonance stabilization, which causes the negative charge to be spread symmetrically over the three oxygen atoms . An additional stabilization is achieved by the trifluoromethyl group, which acts as a strong electron-withdrawing group using the sulfur atom as a bridge .

Temporal Effects in Laboratory Settings

It is known that the compound is very hygroscopic and absorbs water from air humidity This suggests that it may have certain stability and degradation characteristics over time

Metabolic Pathways

Given its role in lithium-ion battery production , it may interact with certain enzymes or cofactors and influence metabolic flux or metabolite levels

Transport and Distribution

Given its high solubility in water and organic solvents , it may interact with certain transporters or binding proteins and influence its localization or accumulation

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium trifluoromethanesulfonate can be synthesized through several methods. One common method involves the reaction of trifluoromethanesulfonic acid with lithium hydroxide or lithium carbonate. The reaction typically occurs in an aqueous medium and results in the formation of this compound and water as a byproduct .

Industrial Production Methods

In industrial settings, this compound is often produced by reacting liquid sulfur trioxide with trifluoromethane gas in an inert gas atmosphere. This method ensures high purity and yield of the product .

Chemical Reactions Analysis

Types of Reactions

Lithium trifluoromethanesulfonate undergoes various chemical reactions, including:

Substitution Reactions: It can act as a source of the triflate anion in substitution reactions, where it replaces other anions in a compound.

Catalytic Reactions: It serves as a catalyst in several organic reactions, such as the Friedlander synthesis of quinolines.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include organic solvents like acetonitrile and dichloromethane. The reactions are typically carried out under anhydrous conditions to prevent the compound from absorbing moisture .

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reaction. For example, in the Friedlander synthesis, the major products are quinoline derivatives .

Comparison with Similar Compounds

Similar Compounds

• Lithium tetrafluoroborate (LiBF₄)
• Lithium hexafluorophosphate (LiPF₆)
• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

Uniqueness

Lithium trifluoromethanesulfonate is unique due to its high thermal stability and excellent ionic conductivity. Unlike lithium tetrafluoroborate and lithium hexafluorophosphate, it is less prone to hydrolysis, making it more suitable for applications in humid environments . Additionally, its triflate anion provides superior stability compared to other anions, enhancing its performance in various applications .